![molecular formula C17H17N5O2S B2721028 N-(2-methylbenzo[d]thiazol-5-yl)-6-morpholinopyridazine-3-carboxamide CAS No. 1396873-07-6](/img/structure/B2721028.png)
N-(2-methylbenzo[d]thiazol-5-yl)-6-morpholinopyridazine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-(2-methylbenzo[d]thiazol-5-yl)-6-morpholinopyridazine-3-carboxamide” is a complex organic molecule. It contains a benzo[d]thiazole ring, which is a type of heterocyclic compound . This type of compound is often found in various pharmaceuticals and dyes .
Molecular Structure Analysis
The molecular structure of this compound would likely be determined using techniques such as NMR spectroscopy and X-ray crystallography .Scientific Research Applications
- Synthesis and Characterization : Researchers have synthesized novel derivatives of this compound by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The structure was confirmed through IR, 1H, 13C NMR, and mass spectral data .
- Biological Activity : Among the synthesized derivatives, compounds with a methoxy group at the sixth position in the benzothiazole ring, appended with piperidine and morpholine moieties, demonstrated promising anti-inflammatory activity. Specifically, compounds 8b and 9b exhibited the highest IC50 values for COX-1 inhibition (11.34 µM and 11.21 µM, respectively). Additionally, they showed excellent COX-2 selectivity indices (SI) and inhibited albumin denaturation .
- Potential Therapeutic Approach : Certain derivatives of this compound have been explored as O-GlcNAcase inhibitors. O-GlcNAcase inhibitors are considered viable for reducing the accumulation of hyperphosphorylated, pathological forms of tau, which are associated with neurodegenerative diseases .
- Polysubstituted Thiazole Derivatives : A related study synthesized polysubstituted thiazole derivatives and evaluated their anti-inflammatory activity. These compounds were tested using formalin-induced paw edema, with diclofenac sodium as a standard drug .
- Cytotoxicity : Another study investigated [6-(4-bromophenyl)imidazo[2,1-b]thiazol-3-yl]acetic acid arylidenehydrazides. One of the compounds demonstrated potent cytotoxic effects on prostate cancer cell lines .
- Mechanism of Action : Research has explored the anthelmintic efficacy of N-methylbenzo[d]thiazol-5-yl compounds. Detailed evaluation and mechanistic insights are available .
Anti-Inflammatory Properties
O-GlcNAcase Inhibition
Antitumor and Cytotoxic Activity
Anthelmintic Efficacy Evaluation
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
N-(2-methyl-1,3-benzothiazol-5-yl)-6-morpholin-4-ylpyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N5O2S/c1-11-18-14-10-12(2-4-15(14)25-11)19-17(23)13-3-5-16(21-20-13)22-6-8-24-9-7-22/h2-5,10H,6-9H2,1H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BAFOQJIIMVYHJW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(S1)C=CC(=C2)NC(=O)C3=NN=C(C=C3)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-methylbenzo[d]thiazol-5-yl)-6-morpholinopyridazine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.